N-[4-(Isopentyloxy)benzyl]-2-butanamine

• IUPAC Name: N-[[4-(3-methylbutoxy)phenyl]methyl]butan-2-amine
• InChI: InChI=1S/C16H27NO/c1-5-14(4)17-12-15-6-8-16(9-7-15)18-11-10-13(2)3/h6-9,13-14,17H,5,10-12H2,1-4H3
• InChI Key: XTHNBNOVPCHQDR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=CC=C(C=C1)OCCC(C)C
• Molecular Formula: C16H27NO
• DSSTOX Substance ID: DTXSID201205249
• Molecular Weight: 249.39 g/mol
• CAS RN: 1040692-71-4

Description

N-[4-(Isopentyloxy)benzyl]-2-butanamine, also known as 4-IBOB, is a synthetic amine compound with a wide range of applications in scientific research. It is a derivative of 4-bromo-2,5-dimethoxybenzyl-N-isopentyloxybenzylamine, and is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a tool in medicinal chemistry and drug discovery. 4-IBOB is a versatile compound with numerous properties that make it a valuable tool in scientific research.

Scientific Research Applications

N-[4-(Isopentyloxy)benzyl]-2-butanamine has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a tool in medicinal chemistry and drug discovery. In organic synthesis, N-[4-(Isopentyloxy)benzyl]-2-butanamine is used to synthesize a variety of compounds, such as amines, amides, and alcohols. In coordination chemistry, N-[4-(Isopentyloxy)benzyl]-2-butanamine is used to form complexes with transition metals, such as iron, cobalt, and nickel. In medicinal chemistry, N-[4-(Isopentyloxy)benzyl]-2-butanamine is used as a tool to identify novel drug targets and to study the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of N-[4-(Isopentyloxy)benzyl]-2-butanamine is not yet fully understood. However, it is believed that the compound binds to certain proteins in the body, such as enzymes and receptors, and modulates their activity. This binding is thought to be mediated by hydrogen bonding and van der Waals forces. In addition, N-[4-(Isopentyloxy)benzyl]-2-butanamine is believed to interact with other molecules, such as lipids and nucleic acids, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[4-(Isopentyloxy)benzyl]-2-butanamine are not yet fully understood. However, it is believed that the compound has a variety of effects on the body, including the modulation of enzyme activity, the modulation of receptor activity, and the modulation of gene expression. In addition, N-[4-(Isopentyloxy)benzyl]-2-butanamine is believed to have anti-inflammatory and anti-tumor effects, as well as antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(Isopentyloxy)benzyl]-2-butanamine in lab experiments include its low cost, its stability in a variety of solvents, and its wide range of applications in organic synthesis, coordination chemistry, and medicinal chemistry. However, there are some limitations to using N-[4-(Isopentyloxy)benzyl]-2-butanamine in lab experiments. For example, it is not water-soluble and must be dissolved in organic solvents. In addition, it is not very stable in acidic conditions and can decompose when exposed to light or heat.

Future Directions

The potential future directions for N-[4-(Isopentyloxy)benzyl]-2-butanamine research include further exploration of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, research should be conducted to identify new synthetic methods for N-[4-(Isopentyloxy)benzyl]-2-butanamine, and to develop new compounds based on N-[4-(Isopentyloxy)benzyl]-2-butanamine. Finally, further research should be conducted to investigate the potential toxicity of N-[4-(Isopentyloxy)benzyl]-2-butanamine and its metabolites.